2-fluoro-N-(6-((2-((3-fluorophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide
Description
2-fluoro-N-(6-((2-((3-fluorophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide is a useful research compound. Its molecular formula is C19H14F2N4O2S and its molecular weight is 400.4. The purity is usually 95%.
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Scientific Research Applications
Potential Anti-HIV and CDK2 Inhibition
Fluorinated compounds have been synthesized and evaluated for their potential as anti-HIV and cyclin-dependent kinase 2 (CDK2) inhibitors. For instance, fluorine-substituted 1,2,4-triazinones have shown significant anti-HIV activity and CDK2 inhibition, indicating potential applications in antiviral and anticancer therapy (Makki, Abdel-Rahman, & Khan, 2014).
Antimicrobial Activity
Similarly, fluorinated benzothiazolo imidazole compounds have been synthesized and demonstrated promising antimicrobial activity, highlighting the utility of fluorine atoms in enhancing antimicrobial efficacy (Sathe, Jaychandran, Sreenivasa, & Jagtap, 2011).
Antimicrobial and Anticancer Properties
Research into new fluorinated amino-heterocyclic compounds bearing aryl-5-oxo-1,2,4-triazin-3-yl moieties has resulted in compounds with high antimicrobial activity, suggesting their application in combating microbial infections and potentially in cancer treatment due to their structure-activity relationships (Bawazir & Abdel-Rahman, 2018).
Enhanced Antimicrobial Activity Through Fluorination
Another study on microwave-induced synthesis of fluorobenzamides incorporating thiazole and thiazolidine has shown that the presence of a fluorine atom significantly enhances antimicrobial activity, providing a rationale for the inclusion of fluorine in compound design for increased efficacy (Desai, Rajpara, & Joshi, 2013).
properties
IUPAC Name |
2-fluoro-N-[6-[2-(3-fluoroanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14F2N4O2S/c20-12-4-3-5-13(10-12)22-17(26)11-28-18-9-8-16(24-25-18)23-19(27)14-6-1-2-7-15(14)21/h1-10H,11H2,(H,22,26)(H,23,24,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AYSSWXMAFIOSFA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=NN=C(C=C2)SCC(=O)NC3=CC(=CC=C3)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14F2N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-fluoro-N-(6-((2-((3-fluorophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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